Cas no 898764-77-7 ((3,5-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

• Product Name: (3,5-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• CAS No: 898764-77-7
• MF: C₁₈H₁₅F₂NO
• MW: 299.314611673355
• MDL: MFCD03841882
• CID: 1946146
• PubChem ID: 24724657
• Update Time: 2025-05-21

(3,5-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 3,5-DIFLUORO-4'-(3-PYRROLINOMETHYL) BENZOPHENONE
• (3,5-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• LogP
• 898764-77-7
• AKOS016020125
• (3,5-Difluorophenyl)[4-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
• (3,5-Difluorophenyl){4-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• 3,5-DIFLUORO-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 1-{[4-(3,5-difluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• DTXSID40643056
• (3,5-Difluorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• MFCD03841882

• MDL： MFCD03841882
• Inchi： 1S/C18H15F2NO/c19-16-9-15(10-17(20)11-16)18(22)14-5-3-13(4-6-14)12-21-7-1-2-8-21/h1-6,9-11H,7-8,12H2
• InChI Key： VISMMMDZJUNXRB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C1C=CC(=CC=1)CN1CC=CC1)=O)F

Computed Properties

• Exact Mass: 299.11200
• Monoisotopic Mass: 299.11217043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.50550

Additional information on (3,5-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone

Exploring the Unique Properties and Applications of (3,5-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone (CAS No. 898764-77-7)

The compound (3,5-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone (CAS No. 898764-77-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. This molecule, characterized by its unique difluorophenyl and dihydropyrrol moieties, exhibits remarkable properties that make it a valuable intermediate in drug discovery and advanced material synthesis. Researchers are particularly interested in its potential as a pharmacophore in the development of novel therapeutics targeting neurological disorders and inflammatory conditions.

One of the most intriguing aspects of (3,5-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is its structural versatility. The presence of both fluorine atoms and a dihydropyrrole ring in its architecture contributes to its enhanced bioavailability and metabolic stability, making it an attractive candidate for medicinal chemistry applications. Recent studies have explored its role as a kinase inhibitor scaffold, with particular focus on its potential in cancer research and neurodegenerative disease treatment. The compound's ability to modulate protein-protein interactions has opened new avenues in targeted therapy development.

In the field of materials science, CAS 898764-77-7 has shown promise as a building block for advanced polymers and liquid crystal displays. Its aromatic ketone functionality combined with the heterocyclic nitrogen moiety allows for unique electronic properties that are being investigated for organic electronics applications. Researchers are particularly excited about its potential in creating next-generation OLED materials with improved efficiency and color purity, addressing current industry challenges in display technology.

The synthesis of (3,5-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Recent advancements in flow chemistry techniques have improved the scalability of its production, making it more accessible for research and development purposes. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

From a commercial perspective, the demand for 898764-77-7 has been steadily increasing, particularly from pharmaceutical companies engaged in small molecule drug discovery. The compound's unique structural features make it valuable for fragment-based drug design approaches, where researchers seek to optimize its properties for specific biological targets. Several patent applications have emerged in recent years featuring derivatives of this core structure, indicating its growing importance in intellectual property landscapes.

Environmental and safety considerations for handling (3,5-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this material. Its stability under various conditions has been thoroughly investigated, with studies showing good resistance to hydrolysis and oxidation when stored properly.

Future research directions for CAS 898764-77-7 include exploring its potential in proteolysis targeting chimera (PROTAC) technology and investigating its optical properties for bioimaging applications. The compound's ability to serve as a versatile synthetic intermediate continues to attract attention from both academic and industrial researchers. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, the applications of this fascinating molecule are expected to expand significantly in coming years.

The global market for specialized intermediates like (3,5-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone reflects broader trends in pharmaceutical innovation and materials science. With increasing investment in precision medicine and smart materials, compounds with such unique structural features are becoming increasingly valuable. Current market analyses suggest steady growth in demand for this chemical entity, particularly from research institutions and biotechnology companies engaged in cutting-edge therapeutic development.

From a regulatory standpoint, 898764-77-7 is not currently subject to special controls, but researchers should stay informed about evolving chemical regulations. The compound's status may change as more data becomes available about its biological activity and environmental impact. Proper documentation and chemical inventory management are essential when working with this material to ensure compliance with laboratory safety standards and research protocols.

In conclusion, (3,5-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone represents an exciting area of research at the intersection of medicinal chemistry and materials science. Its unique structural features and versatile applications make it a compound of significant interest to researchers across multiple disciplines. As scientific understanding of its properties continues to grow, so too will its potential to contribute to advancements in healthcare and technology. The ongoing exploration of this molecule serves as a testament to the importance of fundamental chemical research in driving innovation across diverse fields.